Cas no 1203703-90-5 (6-(4-Bromophenyl)pyrimidin-4-ol)

• Product Name: 6-(4-Bromophenyl)pyrimidin-4-ol
• CAS No: 1203703-90-5
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 5056119
• Update Time: 2025-11-01

6-(4-Bromophenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)pyrimidin-4-ol
• 4-(4-bromophenyl)-1H-pyrimidin-6-one
• 6-(4-Bromophenyl)pyrimidin-4-ol

• Inchi： 1S/C10H7BrN2O/c11-8-3-1-7(2-4-8)9-5-10(14)13-6-12-9/h1-6H,(H,12,13,14)
• InChI Key： GZIBKZJRGJWHKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-Bromophenyl)pyrimidin-4-ol

Comprehensive Analysis of 6-(4-Bromophenyl)pyrimidin-4-ol (CAS No. 1203703-90-5): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 6-(4-Bromophenyl)pyrimidin-4-ol (CAS No. 1203703-90-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This brominated pyrimidine derivative is characterized by a pyrimidine core substituted with a 4-bromophenyl group at the 6-position and a hydroxyl group at the 4-position. Such modifications render it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and functional materials.

The growing demand for heterocyclic compounds in drug discovery has propelled research into 6-(4-Bromophenyl)pyrimidin-4-ol. Its molecular structure aligns with the scaffold-hopping strategies often employed in medicinal chemistry to optimize pharmacokinetic properties. Recent studies highlight its role as a precursor in the synthesis of kinase inhibitors, a class of therapeutics targeting diseases like cancer and inflammatory disorders. This connection to targeted therapy—a trending topic in precision medicine—makes it a subject of frequent queries in scientific databases and AI-driven research tools.

From a synthetic perspective, the bromine atom in 6-(4-Bromophenyl)pyrimidin-4-ol offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex aryl-pyrimidine hybrids. Researchers investigating C-C bond formation or late-stage functionalization often explore this compound’s reactivity. These aspects resonate with the current focus on sustainable catalysis and atom-efficient synthesis—hot topics in green chemistry forums and academic search trends.

Beyond pharmaceuticals, 6-(4-Bromophenyl)pyrimidin-4-ol finds utility in material science. Its conjugated π-system and electron-withdrawing bromo group make it a candidate for designing organic semiconductors or luminescent materials. With the rise of optoelectronic devices and OLED technologies, this compound’s potential in small-molecule electronics is a frequent subject of patent literature and industry whitepapers.

Analytical characterization of 6-(4-Bromophenyl)pyrimidin-4-ol typically involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods address common user queries about compound validation and quality control—critical concerns for procurement specialists and contract research organizations (CROs). The compound’s crystalline properties and solubility profiles are also frequently studied, as they impact formulation development in preclinical research.

In summary, 6-(4-Bromophenyl)pyrimidin-4-ol (CAS No. 1203703-90-5) represents a multifaceted building block bridging medicinal chemistry, catalysis research, and advanced materials. Its relevance to cutting-edge fields like personalized medicine and renewable energy technologies ensures sustained academic and industrial interest. Future studies may explore its structure-activity relationships or novel derivatization pathways, further expanding its applications.